Cas no 1955497-85-4 (2,2-dimethyl-3-oxabicyclo3.1.0hexane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-oxabicyclo3.1.0hexane-1-carboxylic acid
• CAS No: 1955497-85-4
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• MDL: MFCD30180392
• CID: 4631153
• PubChem ID: 122155569
• Update Time: 2025-05-24

2,2-dimethyl-3-oxabicyclo3.1.0hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[3.1.0]hexane-1-carboxylic acid, 2,2-dimethyl-
• 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid
• 2,2-dimethyl-3-oxabicyclo3.1.0hexane-1-carboxylic acid

• MDL： MFCD30180392
• Inchi： 1S/C8H12O3/c1-7(2)8(6(9)10)3-5(8)4-11-7/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： AZHIDHXSMGJYQW-UHFFFAOYSA-N
• SMILES： C12(C(O)=O)C(C1)COC2(C)C

Additional information on 2,2-dimethyl-3-oxabicyclo3.1.0hexane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 1955497-85-4)

2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid, identified by the chemical compound code CAS No. 1955497-85-4, is a structurally unique bicyclic organic acid that has garnered significant attention in the field of organic chemistry and pharmaceutical research due to its distinct molecular framework and potential biological activities. This compound belongs to the class of oxabicycloalkanes, which are characterized by their fused cycloalkane and heterocyclic oxygen-containing rings, making them of particular interest for their structural complexity and reactivity.

The molecular structure of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid consists of a seven-membered oxygen-containing heterocycle linked to a five-membered cycloalkane ring, with two methyl substituents at the 2-position and a carboxylic acid functional group at the 1-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of the carboxylic acid moiety further enhances its potential utility as a precursor or intermediate in the synthesis of more complex molecules, particularly in drug development.

In recent years, there has been growing interest in bicyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The scaffold of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid shares similarities with several known bioactive compounds, suggesting that it may exhibit pharmacological properties worthy of exploration. For instance, studies have shown that oxabicycloalkanes can serve as key structural motifs in nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents due to their ability to mimic natural bioactive scaffolds and interact with biological receptors in a specific manner.

One of the most compelling aspects of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid is its synthetic versatility. The bicyclic core provides a rigid framework that can be modified at various positions to introduce different functional groups or side chains, allowing for the exploration of a wide range of chemical space. This flexibility makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics targeting various diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before conducting costly wet-lab experiments. By leveraging molecular modeling techniques, scientists can simulate how 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid might interact with target proteins or enzymes, providing valuable insights into its potential pharmacological effects. These computational studies have already identified several promising derivatives of this compound that may exhibit enhanced potency or selectivity for specific therapeutic applications.

The synthesis of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic ring system requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. However, recent methodologies have demonstrated efficient routes to this compound, leveraging transition metal catalysis and innovative cyclization strategies to streamline the synthetic process.

One notable example is the use of palladium-catalyzed cross-coupling reactions to construct the oxabicycloalkane core efficiently. These reactions often proceed under mild conditions and provide excellent regioselectivity, allowing for precise control over the placement of functional groups within the molecule. Such advances have made it feasible to produce complex bicycles like 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid on a larger scale, facilitating further exploration of their biological properties.

The potential applications of 2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique structural features make it a promising candidate for designing novel pesticides or specialty chemicals with tailored properties. Additionally, researchers are exploring its use in polymer chemistry, where its rigid framework could contribute to the development of advanced materials with improved mechanical or thermal stability.

In conclusion,2,2-dimethyl-3-oxabicyclo[3.1.0]hexane-1-carboxylic acid (CAS No. 1955497-85-4) represents a fascinating molecule with significant potential in multiple scientific domains.

The combination of its intricate structure and synthetic accessibility positions it as a valuable tool for researchers seeking to discover new bioactive compounds or develop innovative materials.

As our understanding of molecular interactions continues to evolve, 1955497-85-4 is poised to play an increasingly important role in advancing chemical research and applications across various industries.